{2-[(2-Fluorobenzyl)oxy]-3-methoxyphenyl}methanol

• Molecular Formula: C15H15FO3
• Molecular Weight: 262.28 g/mol
• IUPAC Name: [2-[(2-fluorophenyl)methoxy]-3-methoxyphenyl]methanol
• InChI: InChI=1S/C15H15FO3/c1-18-14-8-4-6-11(9-17)15(14)19-10-12-5-2-3-7-13(12)16/h2-8,17H,9-10H2,1H3
• InChI Key: OTPMNAFCRSFUSS-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1OCC2=CC=CC=C2F)CO

Description

{2-[(2-Fluorobenzyl)oxy]-3-methoxyphenyl}methanol is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as FBM, and it is a white crystalline powder that is soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide.

Mechanism of Action

The mechanism of action of FBM is not fully understood, but it is believed to involve the modulation of various signaling pathways. FBM has been shown to inhibit the activation of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and cancer. FBM also activates the Nrf2 pathway, which is responsible for the regulation of antioxidant and detoxifying enzymes.
Biochemical and Physiological Effects:
FBM has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, reduction of inflammation, and neuroprotective effects. FBM also exhibits antioxidant properties by scavenging free radicals and reducing oxidative stress. In addition, FBM has been shown to modulate the immune system by reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

FBM has several advantages for lab experiments, including its solubility in organic solvents and its stability under various conditions. However, FBM has some limitations, including its relatively low water solubility, which can affect its bioavailability in vivo. In addition, FBM can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

FBM has shown promising therapeutic potential in various scientific research fields, and there is a need for further studies to elucidate its mechanism of action and potential therapeutic applications. Future research should focus on the development of more efficient synthesis methods for FBM and the optimization of its pharmacokinetic and pharmacodynamic properties. In addition, further studies are needed to investigate the potential side effects of FBM and its interactions with other drugs.

Synthesis Methods

The synthesis of FBM involves a multi-step process that includes the reaction of 2-Fluorobenzyl alcohol with 3-methoxybenzaldehyde in the presence of a base such as potassium carbonate. The resulting intermediate is then subjected to a reductive amination reaction using sodium triacetoxyborohydride as the reducing agent. The final product is obtained by the purification of the crude product using column chromatography. The purity of the final product is confirmed using analytical techniques such as HPLC and NMR spectroscopy.

Scientific Research Applications

FBM has shown potential therapeutic applications in various scientific research fields such as cancer, inflammation, and neurodegenerative diseases. It has been reported that FBM can inhibit the growth of cancer cells in vitro and in vivo. FBM also exhibits anti-inflammatory properties by reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. In addition, FBM has shown neuroprotective effects by reducing oxidative stress and inflammation in the brain.